N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-chloro-N-(2-methoxyethyl)pyridine-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-chloro-N-(2-methoxyethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C17H17ClN2O4/c1-22-7-6-20(17(21)13-4-5-19-16(18)9-13)10-12-2-3-14-15(8-12)24-11-23-14/h2-5,8-9H,6-7,10-11H2,1H3
• InChI Key: FCBWTJDEDAEJMJ-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=CC2=C(C=C1)OCO2)C(=O)C3=CC(=NC=C3)Cl
• Molecular Formula: C17H17ClN2O4
• Molecular Weight: 348.8 g/mol

Description

The compound appears to contain a benzodioxole group, a pyridine group, and a carboxamide group. Benzodioxole is an organic compound and a benzene derivative that contains a methylenedioxy functional group. Pyridine is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. Carboxamide is an organic compound that contains a functional group consisting of a carbonyl group (C=O) linked to a nitrogen atom.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these groups within the molecule. The benzodioxole and pyridine rings are likely to be planar, while the carboxamide group could introduce some degree of molecular polarity.

Chemical Reactions Analysis

The reactivity of the compound would be influenced by the presence of the benzodioxole, pyridine, and carboxamide groups. The benzodioxole group might participate in electrophilic aromatic substitution reactions, while the pyridine ring might undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the benzodioxole and pyridine rings might contribute to the compound’s stability and solubility.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, many compounds containing a benzodioxole group are bioactive and are found in pesticides and pharmaceuticals.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if the compound shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety.